Cas no 2770486-67-2 (Methyl(2-methylhex-5-yn-2-yl)amine)

• Product Name: Methyl(2-methylhex-5-yn-2-yl)amine
• CAS No: 2770486-67-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5560792
• PubChem ID: 90759701
• Update Time: 2025-10-23

Methyl(2-methylhex-5-yn-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-37364357
• 2770486-67-2
• methyl(2-methylhex-5-yn-2-yl)amine
• Methyl(2-methylhex-5-yn-2-yl)amine

• Inchi： 1S/C8H15N/c1-5-6-7-8(2,3)9-4/h1,9H,6-7H2,2-4H3
• InChI Key： ABKXXWFYVIOCAJ-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CCC#C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Methyl(2-methylhex-5-yn-2-yl)amine

Methyl(2-methylhex-5-yn-2-yl)amine: A Comprehensive Overview

Methyl(2-methylhex-5-yn-2-yl)amine, also known by its CAS number 2770486-67-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C9H15N, is a tertiary amine with a unique structure that combines a methyl group and a 2-methylhex-5-yne moiety. The presence of the alkyne group in the structure introduces interesting electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of Methyl(2-methylhex-5-yn-2-yl)amine typically involves the reaction of 1-pentyne with methylamine in the presence of a suitable catalyst. This reaction pathway is well-documented in the literature and has been optimized for high yield and selectivity. Recent studies have explored alternative methods, such as using transition metal catalysts, to enhance the efficiency of the synthesis process. These advancements are particularly relevant in the context of green chemistry, where reducing waste and improving atom economy are critical objectives.

In terms of physical properties, Methyl(2-methylhex-5-yn-2-yl)amine is a liquid at room temperature with a boiling point of approximately 110°C. Its density is around 0.8 g/cm³, and it is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. The compound exhibits moderate stability under normal conditions but can undergo degradation upon prolonged exposure to light or high temperatures.

The chemical reactivity of Methyl(2-methylhex-5-yne)amine is primarily influenced by the electron-rich nature of the amine group and the electron-deficient alkyne moiety. This combination makes it an excellent nucleophile in various substitution reactions. Recent research has highlighted its potential as a precursor for synthesizing biologically active compounds, including pharmaceutical agents and agrochemicals. For instance, studies have demonstrated its ability to participate in click chemistry reactions, which are highly efficient and selective processes for forming covalent bonds.

In addition to its role as an intermediate in organic synthesis, Methyl(2-methylhex-5-yne)amine has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. For example, it has been employed as a ligand in transition metal-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex molecules such as pharmaceuticals and fine chemicals.

From an environmental perspective, understanding the fate and transport of Methyl(2-methylhex-yne)amine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions but persists longer under anaerobic conditions. These findings are important for guiding waste management practices and ensuring compliance with environmental regulations.

In conclusion, Methyl(2-methylhex-yne)amine (CAS No: 277048667) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and catalysis. As research continues to uncover new applications and optimize existing processes, this compound will likely play an increasingly important role in both academic and industrial settings.